Cas no 35978-38-2 (6-Methyl-5-phenylthieno2,3-dpyrimidin-4-ol)

• Product Name: 6-Methyl-5-phenylthieno2,3-dpyrimidin-4-ol
• CAS No: 35978-38-2
• MF: C₁₃H₁₀N₂OS
• MW: 242.296301364899
• MDL: MFCD01462066
• CID: 1472939
• PubChem ID: 706022
• Update Time: 2025-10-28

6-Methyl-5-phenylthieno2,3-dpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 6-methyl-5-phenyl-
• 6-Methyl-5-phenylthieno2,3-dpyrimidin-4-ol
• 35978-38-2
• G30183
• LS-12005
• AKOS003609253
• AKOS001052934
• HMS1424P17
• IDI1_010326
• 6-METHYL-5-PHENYLTHIENO(2,3-D)PYRIMIDIN-4(3H)-ONE
• F1018-1468
• STL577377
• DTXSID601232133
• CS-0220071
• 6-methyl-5-phenyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 6-Methyl-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one
• SCHEMBL2368678
• EN300-05683
• Z56921768
• 6-Methyl-5-phenylthieno[2,3-d]pyrimidin-4(1H)-one
• 6-methyl-5-phenylthieno[2,3-d]pyrimidin-4-ol
• ALBB-032393
• 6-methyl-5-phenylthieno[2,3-d]pyrimidin-4-one
• IFLab1_004571
• SR-01000316105
• 6-methyl-5-phenyl-3H-thieno[2,3-d]pyrimidin-4-one
• MFCD16658872
• SR-01000316105-1

• MDL： MFCD01462066
• Inchi： 1S/C13H10N2OS/c1-8-10(9-5-3-2-4-6-9)11-12(16)14-7-15-13(11)17-8/h2-7H,1H3,(H,14,15,16)
• InChI Key： RKCANXOFEMKLEZ-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC=N2)=O)C(C2C=CC=CC=2)=C1C

Computed Properties

• Exact Mass: 242.0515
• Monoisotopic Mass: 242.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 41.46

Additional information on 6-Methyl-5-phenylthieno2,3-dpyrimidin-4-ol

6-Methyl-5-phenylthieno[2,3-d]pyrimidin-4-ol: A Comprehensive Overview

6-Methyl-5-phenylthieno[2,3-d]pyrimidin-4-ol, identified by the CAS number 35978-38-2, is a structurally complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of thienopyrimidines, which are known for their unique heterocyclic structures and diverse biological activities. The molecule features a thieno[2,3-d]pyrimidine core, with a methyl group at position 6 and a phenyl group at position 5, along with a hydroxyl group at position 4. These structural elements contribute to its intriguing chemical properties and functional versatility.

The synthesis of 6-Methyl-5-phenylthieno[2,3-d]pyrimidin-4-ol involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These advancements not only make the compound more accessible for further studies but also pave the way for its potential application in drug development.

The structural uniqueness of 6-Methyl-5-phenylthieno[2,3-d]pyrimidin-4-ol has led to its investigation in various biological contexts. One of the most promising areas is its potential as an anti-tumor agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to target specific signaling pathways involved in cancer cell proliferation and survival.

In addition to its anti-tumor properties, 6-Methyl-5-phenylthieno[2,3-d]pyrimidin-4-ol has shown potential in anti-inflammatory applications. The compound has been found to inhibit key inflammatory mediators such as cyclooxygenase (COX) and nitric oxide (NO) production. These findings suggest that it could be developed into a novel anti-inflammatory agent with improved efficacy and reduced side effects compared to existing therapies.

The pharmacokinetic profile of 6-Methyl-5 phenylthieno[2,3 d]pyrimidin 4 ol has also been a focus of recent research. Studies indicate that the compound exhibits favorable absorption and bioavailability when administered orally. Furthermore, its metabolism pathways have been elucidated through in vitro and in vivo experiments, providing insights into its stability and clearance mechanisms within the body.

The application of computational chemistry tools has significantly enhanced our understanding of CAS No 35978 38 2. Molecular docking studies have revealed potential binding interactions between this compound and various therapeutic targets, such as kinases and receptors involved in oncogenesis and inflammation. These computational models provide valuable guidance for further experimental validation and optimization of the compound's bioactivity.

In conclusion, 6-Methyl 5 phenylthieno[2 3 d]pyrimidin 4 ol, with its unique structure and promising biological activities, represents a valuable candidate for drug discovery efforts. Ongoing research continues to uncover new insights into its mechanism of action, pharmacokinetics, and therapeutic potential. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound holds great promise for contributing to the development of innovative therapeutic agents.